Cas no 1004-14-4 (4-Isopropylmorpholine)

• Product Name: 4-Isopropylmorpholine
• CAS No: 1004-14-4
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD01713701
• CID: 40507
• PubChem ID: 73998
• Update Time: 2025-05-24

4-Isopropylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-Isopropylmorpholine
• 4-(1-Methylethyl)morpholine
• 4-isopropyl-morpholine
• 4-propan-2-ylmorpholine
• N-i-Propyltetrahydro-1,3-oxazin
• N-Isopropyl-morpholin
• N-isopropylmorpholine
• Morpholine, 4-(1-methylethyl)-
• NSC 148209
• SCHEMBL57306
• DTXSID7074951
• 4-iso-propylmorpholine
• FT-0735453
• Morpholine, isopropyl-
• isopropyl morpholine
• MFCD01713701
• CS-0325541
• NSC-148209
• AKOS006242266
• InChI=1/C7H15NO/c1-7(2)8-3-5-9-6-4-8/h7H,3-6H2,1-2H
• 4-N-(Isopropyl)morpholine
• Morpholine, (1-methylethyl)-
• AS-40879
• 1331-24-4
• NS00126657
• 1004-14-4
• 4-(propan-2-yl)morpholine
• NSC148209
• J-515603
• Isopropylmorpholine
• 642-980-8
• DS-015390
• DB-058429
• DTXCID0032524
• XLZMWNWNBXSZKF-UHFFFAOYSA-N

• MDL： MFCD01713701
• Inchi： 1S/C7H15NO/c1-7(2)8-3-5-9-6-4-8/h7H,3-6H2,1-2H3
• InChI Key： XLZMWNWNBXSZKF-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C)C

Computed Properties

• Exact Mass: 129.11500
• Monoisotopic Mass: 129.115364
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 77
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12.5

Experimental Properties

• Density: 0.918
• Boiling Point: 156.3°Cat760mmHg
• Flash Point: 41.7°C
• Refractive Index: 1.445
• PSA: 12.47000
• LogP: 0.66490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 4-Isopropylmorpholine

4-Isopropylmorpholine: A Comprehensive Overview

4-Isopropylmorpholine, with the CAS number 1004-14-4, is a versatile organic compound that has garnered significant attention in various scientific and industrial fields. This compound, belonging to the morpholine family, is characterized by its unique chemical structure and diverse applications. In recent years, advancements in synthetic methodologies and its utilization in cutting-edge research have further solidified its importance in modern chemistry.

The molecular structure of 4-isopropylmorpholine consists of a six-membered ring with two oxygen atoms and an isopropyl group attached at the 4-position. This arrangement imparts the compound with distinct physical and chemical properties, making it suitable for a wide range of applications. Researchers have explored its potential in pharmaceuticals, agrochemicals, and advanced materials, leveraging its stability and reactivity under various conditions.

One of the most notable aspects of 4-isopropylmorpholine is its role as an intermediate in organic synthesis. Its ability to undergo nucleophilic substitution and elimination reactions has made it a valuable building block for constructing complex molecules. Recent studies have highlighted its use in the synthesis of bioactive compounds, including antiviral agents and anticancer drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated how 4-isopropylmorpholine-derived compounds exhibited potent inhibitory activity against key viral enzymes.

In addition to its synthetic applications, 4-isopropylmorpholine has found utility in polymer science. Its ability to act as a catalyst or a monomer component has led to the development of novel polymers with enhanced thermal stability and mechanical properties. A 2022 research article in Polymer Chemistry reported the successful synthesis of high-performance polymers using 4-isopropylmorpholine, showcasing its potential in advanced materials science.

The synthesis of 4-isopropylmorpholine has also been optimized through green chemistry approaches. Traditional methods often involved multi-step processes with hazardous reagents; however, recent advancements have introduced more sustainable pathways. For example, a 2023 study described a one-pot synthesis using microwave-assisted techniques, significantly reducing reaction time and minimizing waste generation.

Beyond its chemical applications, 4-isopropylmorpholine has shown promise in environmental science. Researchers have explored its potential as a ligand in metal-organic frameworks (MOFs) for gas capture and catalysis. A 2023 paper in Environmental Science & Technology highlighted how MOFs incorporating 4-isopropylmorpholine demonstrated exceptional efficiency in capturing carbon dioxide, offering a sustainable solution to mitigate greenhouse gas emissions.

In terms of safety considerations, while 4-isopropylmorpholine is not classified as a hazardous substance under normal handling conditions, proper precautions are recommended during synthesis and use. Occupational exposure limits and handling guidelines are available to ensure safe practices across various industries.

The versatility of 4-isopropylmorpholine, combined with ongoing research into its properties and applications, underscores its significance as a key compound in contemporary chemistry. As scientific advancements continue to unfold, it is anticipated that this compound will find even more innovative uses across diverse fields.